7-(methoxymethyl)-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one
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Description
7-(Methoxymethyl)-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one is a complex organic compound with a unique tricyclic structure. This compound is of interest due to its potential applications in various fields, including medicinal chemistry and materials science. Its structure features a combination of oxygen and nitrogen heteroatoms, which contribute to its reactivity and potential biological activity.
Properties
CAS No. |
2763755-86-6 |
|---|---|
Molecular Formula |
C9H13NO3 |
Molecular Weight |
183.2 |
Purity |
95 |
Origin of Product |
United States |
Preparation Methods
The synthesis of 7-(methoxymethyl)-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the photochemical cross-addition of N-BOC-N-allyl-N-vinyl amide followed by oxidation of the resulting syn ketone . Industrial production methods may involve optimization of these steps to increase yield and purity, utilizing advanced techniques such as continuous flow chemistry and automated synthesis platforms.
Chemical Reactions Analysis
7-(Methoxymethyl)-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be performed using reagents like lithium aluminum hydride or sodium borohydride.
Substitution: The methoxymethyl group can be substituted with other functional groups using nucleophilic substitution reactions.
Cyclization: The tricyclic structure allows for potential ring-opening and ring-closing reactions under specific conditions.
Common reagents and conditions used in these reactions include organic solvents like dichloromethane, catalysts such as palladium on carbon, and temperature control to optimize reaction rates and yields. Major products formed from these reactions depend on the specific conditions and reagents used but can include various substituted derivatives and ring-expanded or ring-contracted analogs.
Scientific Research Applications
7-(Methoxymethyl)-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one has several scientific research applications:
Chemistry: It serves as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.
Biology: The compound’s unique structure makes it a candidate for studying enzyme interactions and receptor binding.
Medicine: Potential therapeutic applications include its use as an inhibitor of specific enzymes or as a scaffold for drug development.
Industry: It can be used in the development of new materials with specific properties, such as polymers and resins.
Mechanism of Action
The mechanism of action of 7-(methoxymethyl)-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one involves its interaction with molecular targets such as enzymes and receptors. The compound’s tricyclic structure allows it to fit into specific binding sites, potentially inhibiting enzyme activity or modulating receptor function. The exact pathways involved depend on the specific biological context and the nature of the target molecules.
Comparison with Similar Compounds
Similar compounds to 7-(methoxymethyl)-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one include other tricyclic and bicyclic heterocycles, such as:
2-Azabicyclo[2.1.1]hexanes: These compounds share a similar rigid structure and are used as precursors for β-amino acids.
Quinolones: These compounds have a fused ring system and are known for their pharmaceutical applications.
The uniqueness of 7-(methoxymethyl)-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one lies in its specific combination of oxygen and nitrogen atoms within a tricyclic framework, which imparts distinct chemical and biological properties.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
